(3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine

• IUPAC Name: 3,4-difluoro-N-[(4-methoxy-2,3-dimethylphenyl)methyl]aniline
• InChI: InChI=1S/C16H17F2NO/c1-10-11(2)16(20-3)7-4-12(10)9-19-13-5-6-14(17)15(18)8-13/h4-8,19H,9H2,1-3H3
• InChI Key: NDAPWYRFANTLBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CNC2=CC(=C(C=C2)F)F
• Molecular Formula: C16H17F2NO
• Molecular Weight: 277.31 g/mol

Description

(3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine, also known as DFPMD, is a synthetic compound that has been used in scientific research for its potential therapeutic properties.

Scientific Research Applications

(3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has been studied for its potential therapeutic properties in various scientific research fields, including neuroscience and cancer research. In neuroscience, (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has been shown to inhibit the growth of cancer cells and may have potential as a chemotherapeutic agent.

Mechanism of Action

The exact mechanism of action of (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine is not fully understood, but it is believed to act through the modulation of various signaling pathways in cells. In neuroscience, (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has been shown to activate the Nrf2/ARE signaling pathway, which is involved in cellular stress response and antioxidant defense. In cancer research, (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
(3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has been shown to have various biochemical and physiological effects in cells. In neuroscience, (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has been shown to protect neurons from oxidative stress and inflammation. In cancer research, (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

(3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine has several advantages for lab experiments, including its synthetic availability, low toxicity, and potential therapeutic properties. However, its limitations include its limited solubility and stability, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine research, including further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications in various diseases. Additionally, the development of (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine analogs and derivatives may provide useful tools for studying its biological effects and potential therapeutic properties.
Conclusion:
In conclusion, (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine is a synthetic compound that has been studied for its potential therapeutic properties in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While further research is needed to fully understand the potential of (3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine, it shows promise as a useful tool for studying various biological processes and as a potential therapeutic agent in various diseases.

Synthesis Methods

(3,4-difluorophenyl)(4-methoxy-2,3-dimethylbenzyl)amine can be synthesized through a multistep process involving the reaction of 3,4-difluoronitrobenzene with 4-methoxy-2,3-dimethylbenzylamine in the presence of reducing agents. The resulting intermediate is then treated with a strong acid to yield the final product.